N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C20H29N3O3S/c1-2-26-18-5-3-16(4-6-18)22-20(25)19(24)21-13-15-7-10-23(11-8-15)17-9-12-27-14-17/h3-6,15,17H,2,7-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key: BQDUFGCZBICIAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C3CCSC3
• Molecular Formula: C20H29N3O3S
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

Synthesis of related compounds typically involves complex organic reactions, including nucleophilic substitution, amidation, and use of carbenoids for introducing specific functional groups. For instance, studies on similar structures have demonstrated the feasibility of nucleophilic displacement in heterocyclic rings and subsequent modifications to introduce desired substituents (Katoch-Rouse & Horti, 2003). These processes are crucial for the synthesis of compounds with specific biological activities.

Molecular Structure Analysis

The molecular and crystal structures of compounds within this chemical family can be determined by X-ray diffraction analysis, revealing the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals (Kuleshova & Khrustalev, 2000). Such structural analyses are fundamental for understanding the compound's reactivity and interaction with biological targets.

Chemical Reactions and Properties

Compounds with similar backbones to N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide are involved in a variety of chemical reactions, including acid-catalyzed rearrangements and interactions with receptors through specific binding mechanisms (Mamedov et al., 2016). These reactions are essential for the modification and optimization of the compound for specific uses.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are determined through analytical methods such as NMR spectroscopy and X-ray crystallography. For compounds within this class, detailed structural characterization provides insights into their stability and reactivity (Serbest et al., 2010).

Chemical Properties Analysis

Chemical properties, such as reactivity with various reagents, stability under different conditions, and potential for forming derivatives, are crucial for understanding how these compounds can be utilized in chemical synthesis and potential therapeutic applications. Investigations into the synthesis, characterization, and reactions of related compounds offer valuable information on their chemical behavior (Pimenova et al., 2003).

Scientific Research Applications

Neuropharmacological Research

Compounds with structures similar to "N1-(4-ethoxyphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide" could be investigated for their potential neuropharmacological effects. For instance, compounds with piperidine and oxalamide groups have been studied for their interactions with various neurotransmitter systems, including serotonin and dopamine receptors, which could make them potential candidates for exploring treatments for neurological disorders or psychiatric conditions (Roberts et al., 1998).

Cancer Research

The presence of specific functional groups like ethoxyphenyl and piperidinyl could suggest potential applications in cancer research. Similar compounds have been investigated for their ability to inhibit key enzymes or signaling pathways involved in cancer progression. For example, aromatase inhibitors, which often contain piperidine or related structures, have been studied for their potential in treating hormone-dependent cancers, such as breast cancer (Hartmann & Batzl, 1986).